Cas no 392726-23-7 (5-Nitro-2-(pyridin-2-ylthio)benzoic acid)

• Product Name: 5-Nitro-2-(pyridin-2-ylthio)benzoic acid
• CAS No: 392726-23-7
• MF: C₁₂H₈N₂O₄S
• MW: 276.267921447754
• CID: 4713803
• Update Time: 2025-06-07

5-Nitro-2-(pyridin-2-ylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-nitro-2-(pyridin-2-ylthio)benzoic acid
• 5-nitro-2-(2-pyridylthio)benzoic acid
• 5-nitro-2-pyridin-2-ylsulfanylbenzoic acid
• A3602/0152633
• STK664502
• SBB072457
• SEL10045500
• ST058813
• R5824
• benzoic acid, 5-nitro-2-(2-pyridinylthio)-
• 5-nitro-2-(pyridin-2-ylsulfanyl)benzoic acid
• 5-Nitro-2-(pyridin-2-ylthio)benzoic acid

• Inchi： 1S/C12H8N2O4S/c15-12(16)9-7-8(14(17)18)4-5-10(9)19-11-3-1-2-6-13-11/h1-7H,(H,15,16)
• InChI Key： NCXBAMZFFDFXKM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)C1C=CC(=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 347
• XLogP3: 2.6
• Topological Polar Surface Area: 121

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 5-Nitro-2-(pyridin-2-ylthio)benzoic acid

Comprehensive Overview of 5-Nitro-2-(pyridin-2-ylthio)benzoic acid (CAS No. 392726-23-7)

5-Nitro-2-(pyridin-2-ylthio)benzoic acid (CAS No. 392726-23-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of a nitro group (-NO₂) attached to an aromatic ring. Its molecular structure combines a benzoic acid backbone with a pyridin-2-ylthio substituent, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for 5-Nitro-2-(pyridin-2-ylthio)benzoic acid has increased, particularly in the development of novel small-molecule inhibitors and biologically active compounds. Researchers are exploring its role in modulating enzyme activity and its potential as a building block for drug discovery. The compound's CAS No. 392726-23-7 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in medicinal chemistry and material science.

One of the key reasons for the compound's popularity is its structural versatility. The nitro group enhances electrophilic reactivity, while the pyridin-2-ylthio moiety introduces sulfur-based functionality, which is valuable in catalysis and ligand design. These properties make 5-Nitro-2-(pyridin-2-ylthio)benzoic acid a candidate for applications in heterocyclic synthesis and molecular recognition studies.

From an industrial perspective, the compound is often utilized in high-throughput screening (HTS) assays to identify potential therapeutic agents. Its compatibility with automated synthesis platforms and combinatorial chemistry techniques has made it a valuable tool for researchers working on targeted drug delivery systems. Additionally, its solubility in common organic solvents facilitates its use in structure-activity relationship (SAR) studies.

Environmental and safety considerations are also critical when handling 5-Nitro-2-(pyridin-2-ylthio)benzoic acid. While it is not classified as a hazardous material under standard regulations, proper laboratory practices should be followed to ensure safe storage and handling. The compound's stability under various conditions is a topic of interest, particularly for long-term storage in research facilities.

In summary, 5-Nitro-2-(pyridin-2-ylthio)benzoic acid (CAS No. 392726-23-7) is a promising compound with diverse applications in pharmaceutical research, agrochemical development, and material science. Its unique structural attributes and reactivity profile continue to inspire innovative research, positioning it as a valuable asset in modern chemical synthesis.